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Compound of Interest

Compound Name: 1-Pentadecanethiol

Cat. No.: B1583259

1-Pentadecanethiol, also known as pentadecyl mercaptan, is a long-chain alkylthiol with the
chemical formula CH3(CHz)14aSH.[1] Its structure is deceptively simple: a fifteen-carbon
saturated aliphatic chain terminating in a sulfhydryl (thiol) group. This simplicity, however, belies
its profound utility in materials science, nanotechnology, and drug development. For
researchers and scientists, 1-Pentadecanethiol is not merely a chemical reagent but a
fundamental building block for constructing highly ordered molecular architectures on surfaces.

The power of 1-Pentadecanethiol lies in the dual nature of its structure. The thiol headgroup
exhibits a strong, specific affinity for the surfaces of noble metals like gold, silver, and copper,
forming a stable, semi-covalent bond.[2][3] The long, hydrophobic pentadecyl tail, through
collective van der Waals interactions, drives the spontaneous organization of these molecules
into densely packed, crystalline-like films known as self-assembled monolayers (SAMs).[3] This
guide provides a comprehensive overview of 1-Pentadecanethiol, from its core chemical
properties to its sophisticated applications in creating functionalized surfaces for advanced
scientific endeavors.

Core Chemical Structure and Physicochemical
Properties

Understanding the fundamental properties of 1-Pentadecanethiol is essential for its effective
application. The molecule's identity is defined by its linear formula, CH3(CH2)14SH, and its CAS
Number, 25276-70-4.[1][4][5]
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Molecular Structure

The molecule consists of a saturated 15-carbon chain, which imparts significant hydrophobicity
and is responsible for the ordering of monolayers through intermolecular forces. The terminal
thiol (-SH) group is the reactive center, enabling the molecule's "self-assembly" on specific
substrates.

Caption: Chemical structure of 1-Pentadecanethiol.

Physicochemical Data

The physical properties of 1-Pentadecanethiol dictate its handling, purification, and application
conditions. These are summarized in the table below.

Property Value Source

Molecular Formula CisH32S [4115][6]

Molecular Weight 244.48 g/mol [1][41[6]

CAS Number 25276-70-4 [1][4][5]16]

Appearance Colorless liquid at room 2]
temperature

Density 0.847 g/mL at 25 °C [1]

Boiling Point 325°C [1][6]

Melting Point 22 °C [6]

Flash Point 110 °C (230 °F) - closed cup [1]

Refractive Index

n20/D 1.462

[1](7]

Solubility

Insoluble in water; soluble in
organic solvents (e.g., ethanol,
ether)

[2]
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The quality of a self-assembled monolayer is critically dependent on the purity of the
alkanethiol used.[3] Impurities can introduce defects into the monolayer, disrupting its order
and compromising its performance. While 1-Pentadecanethiol is commercially available,
understanding its synthesis provides insight into potential impurities.

A common laboratory-scale synthesis involves the conversion of a 1-bromopentadecane to the
corresponding thiol. This is typically achieved via a two-step process involving a thioacetate
intermediate to avoid the formation of disulfide byproducts.

Experimental Protocol: Synthesis of 1-Pentadecanethiol

This protocol describes a representative method. Causality: The choice of a thioacetate
intermediate (Step 1) is crucial. Direct reaction of the alkyl halide with a sulfide salt can lead to
symmetric sulfide (R-S-R) formation. The thioacetate route provides a clean, high-yield
pathway to the thiol. The subsequent hydrolysis (Step 2) is performed under basic conditions to
deprotect the thiol.

Materials:

e 1-Bromopentadecane

o Potassium thioacetate (KSAc)

o Ethanol (anhydrous)

o Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)
e Hydrochloric acid (HCI), dilute

o Diethyl ether or Dichloromethane

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

o Step 1: Nucleophilic Substitution to form S-Pentadecyl thioacetate
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o Dissolve 1-bromopentadecane and a slight molar excess (1.1 eq) of potassium thioacetate
in anhydrous ethanol.

o Reflux the mixture for 3-4 hours with stirring. The progress can be monitored by TLC or
GC-MS.

o Once the reaction is complete, cool the mixture to room temperature and remove the
ethanol under reduced pressure.

o Resuspend the residue in diethyl ether and wash with water to remove the potassium
bromide salt. Dry the organic layer over anhydrous MgSOQOa.

o Step 2: Hydrolysis to 1-Pentadecanethiol
o Dissolve the crude S-pentadecyl thioacetate from Step 1 in ethanol.

o Add an aqueous solution of KOH or NaOH (approx. 2 eq) and stir at room temperature for
12-24 hours. Rationale: This basic hydrolysis cleaves the thioester bond to yield the
thiolate salt.

o Cool the reaction mixture in an ice bath and carefully acidify with dilute HCI until the
solution is acidic (pH ~2-3). This protonates the thiolate to form the final thiol product.

o Extract the product into diethyl ether, wash with brine, and dry the organic layer over
anhydrous MgSOea.

o Step 3: Purification
o Filter off the drying agent and concentrate the solution under reduced pressure.

o The crude 1-Pentadecanethiol can be purified by vacuum distillation or column
chromatography to achieve the high purity (>97%) required for SAM formation.

Core Application: Formation of Self-Assembled
Monolayers (SAMSs)
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The primary application of 1-Pentadecanethiol is in the formation of SAMs, particularly on gold
surfaces.[2][4] These highly ordered molecular films serve as robust, well-defined interfaces for
a vast range of applications. The formation is a spontaneous process driven by the strong gold-
sulfur bond (~45 kcal/mol) and the stabilizing van der Waals interactions between the 15-
carbon alkyl chains.[3]

Experimental Workflow: SAM Formation on a Gold
Substrate
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Preparation

1. Substrate Cleaning
(Piranha etch or UV/Ozone)

2. Thiol Solution Prep
(1 mM 1-Pentadecanethiol
in absolute ethanol)

Assembly
v
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4. Incubation
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Post-Prcv)cessing

5. Rinsing
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physisorbed molecules)

6. Drying
(Dry under a stream of N2)

7. Characterization
(Contact Angle, Ellipsometry, XPS)

Click to download full resolution via product page

Caption: Workflow for forming a 1-Pentadecanethiol SAM on gold.
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Detailed Protocol:
e Substrate Preparation (Critical Step):
o Use a gold-coated substrate (e.qg., silicon wafer with a Ti/Au layer).

o Clean the substrate rigorously to remove organic contaminants. Common methods include
immersion in "Piranha" solution (a hazardous mixture of H2SO4 and H202) or exposure to
UV/Ozone. Rationale: A pristine gold surface is paramount for the formation of a well-
ordered, defect-free monolayer.

e Solution Preparation:

o Prepare a 1 mM solution of 1-Pentadecanethiol in absolute ethanol.[3] Rationale: Ethanol
is a good solvent for the thiol and does not compete for binding sites on the gold surface.
The 1 mM concentration is standard and ensures sufficient material for monolayer
formation without excessive waste.

o Self-Assembly:
o Immerse the clean, dry gold substrate into the thiol solution in a clean glass vial.

o Seal the vial and leave it undisturbed at room temperature for 12 to 24 hours. Rationale:
While initial monolayer coverage occurs within minutes, this extended period allows the
alkyl chains to rearrange and anneal into a highly ordered, thermodynamically stable,
crystalline-like structure.[3]

e Rinsing and Drying:

o Remove the substrate from the solution and rinse it thoroughly with fresh ethanol to wash
away any non-chemisorbed (physisorbed) thiol molecules.

o Dry the substrate under a gentle stream of nitrogen gas. The functionalized substrate is
now ready for use or characterization.
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Applications in Nanotechnology and Drug
Development

The well-defined, hydrophobic surface created by a 1-Pentadecanethiol SAM is a powerful
platform for various advanced applications.

Nanoparticle Functionalization

1-Pentadecanethiol is used to functionalize the surface of nanopatrticles, particularly gold
nanoparticles (AuNPs).[2] This process is analogous to SAM formation on a planar surface.

« Stabilization: The thiol coating prevents the aggregation of nanoparticles in solution, ensuring
their colloidal stability.

o Surface Property Control: The long pentadecyl chains render the nanoparticles hydrophobic,
allowing their dispersion in non-polar solvents.[2] This is essential for applications in
nanoelectronics and composite materials.

» Foundation for Bioconjugation: While the terminal group of 1-Pentadecanethiol itself is inert,
it can be part of a mixed monolayer system. By co-assembling 1-Pentadecanethiol with
other thiols that have a terminal functional group (e.g., -COOH, -NHz), researchers can
create a biocompatible surface that also allows for the covalent attachment of drugs,
proteins, or DNA.[8][9] This is a cornerstone strategy in developing nanoparticles for targeted
drug delivery and diagnostics.

Role in Drug Delivery Systems

While not a drug itself, 1-Pentadecanethiol is a critical enabling tool in drug delivery research.
Nanoparticles functionalized with thiol layers can act as drug carriers. The hydrophobic
environment created by the pentadecyl chains can be used to encapsulate hydrophobic drugs,
increasing their solubility and bioavailability. By engineering the surface with mixed SAMSs,
these nanocarriers can be designed to release their payload in response to specific biological
triggers.

Biosensors and Surface Interaction Studies
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SAMs formed from 1-Pentadecanethiol provide an ideal model surface for fundamental
research.

» Controlling Wettability: The monolayer creates a highly hydrophobic (water-repelling)
surface, which is useful in microfluidics and for creating anti-corrosion coatings.[2]

» Biocompatibility Studies: The well-defined, protein-resistant nature of long-chain alkanethiol
SAMs allows researchers to study protein-surface interactions and cell adhesion with high
precision, which is crucial for the design of medical implants and biomaterials.[2]

Safety and Handling

As with all chemicals, proper safety protocols must be followed when handling 1-
Pentadecanethiol.

e Hazards: The compound has the characteristic and powerful stench of a thiol. It may cause
skin and eye irritation.[6]

e Personal Protective Equipment (PPE): Always use in a well-ventilated fume hood. Wear
safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[1][10]

» Storage: Store in a cool, dry, well-ventilated area away from oxidizing agents. Keep the
container tightly sealed.[1]

e First Aid: In case of contact, flush eyes with water for at least 15 minutes. Wash skin with
soap and water. If inhaled, move to fresh air. Seek medical attention if irritation persists.[10]

Conclusion

1-Pentadecanethiol is a powerful and versatile molecule that serves as a fundamental tool for
scientists and researchers. Its ability to form robust, highly ordered self-assembled monolayers
on metal surfaces provides an unparalleled method for controlling surface chemistry at the
molecular level. From stabilizing nanoparticles for drug delivery systems to creating model
surfaces for biocompatibility studies, the applications of 1-Pentadecanethiol are central to
advancing nanotechnology, materials science, and biomedical engineering. A thorough
understanding of its chemical properties, synthesis, and handling is the key to unlocking its full
potential in the laboratory.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1583259?utm_src=pdf-body
https://www.smolecule.com/products/s1894281
https://www.smolecule.com/products/s1894281
https://www.benchchem.com/product/b1583259?utm_src=pdf-body
https://www.benchchem.com/product/b1583259?utm_src=pdf-body
https://labsolu.ca/shop/chemicals-biochemicals/organic-building-blocks/1-pentadecanethiol/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/516295
https://www.echemi.com/sds/n-pentadecyl-mercaptan-pd180521135907.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/516295
https://www.echemi.com/sds/n-pentadecyl-mercaptan-pd180521135907.html
https://www.benchchem.com/product/b1583259?utm_src=pdf-body
https://www.benchchem.com/product/b1583259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

¢ 1-Pentadecanethiol. NIST WebBook. [Link]
o Chemical Properties of 1-Pentadecanethiol (CAS 25276-70-4). Cheméo. [Link]

o Chain-Length-Dependent Reactivity of Alkanethiolate Self-Assembled Monolayers with
Atomic Hydrogen. Sibener Group, University of Chicago. [Link]

» Nanoparticle Surface Functionalization Technology. Luna Nanotech Inc. [Link]

» Nanoparticle Functionalization and Its Potentials for Molecular Imaging. National Center for
Biotechnology Information (PMC). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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